2,5-Diaminoadamantane-2-carboxylic acid dihydrochloride

• Molecular Formula: C11H20Cl2N2O2
• Molecular Weight: 283.19 g/mol
• SMILES: C1C2CC3CC(C2)(CC1C3(C(=O)O)N)N.Cl.Cl
• InChI: InChI=1S/C11H18N2O2.2ClH/c12-10-3-6-1-7(4-10)11(13,9(14)15)8(2-6)5-10;;/h6-8H,1-5,12-13H2,(H,14,15);2*1H
• InChIKey: GAVDLZDDAOJANV-UHFFFAOYSA-N

2,5-Diaminoadamantane-2-carboxylic Acid Dihydrochloride Specifications & Identity

2,5-Diaminoadamantane-2-carboxylic acid dihydrochloride (C₁₁H₂₀Cl₂N₂O₂, MW 283.19 g/mol) is a rigid, polycyclic amino acid dihydrochloride salt based on the adamantane cage . It features two primary amine groups at the 2- and 5-positions and a carboxylic acid moiety at the 2-position, rendering it a versatile, chiral building block for constrained peptide synthesis and medicinal chemistry [1]. The dihydrochloride form enhances aqueous solubility and handling stability, making it suitable for direct use in aqueous coupling reactions without additional neutralization steps.

• Dual amine substitution enables macrocyclic peptide construction
• Defined (2R,5S) stereochemistry for stereoselective synthesis
• Dihydrochloride salt supports aqueous coupling without neutralization

• [1] ChemBase. (2r,5s)-2,5-diaminoadamantane-2-carboxylic acid dihydrochloride. CBID:281450. Molecular Formula: C11H20Cl2N2O2. Purity: 95%. View Source

Limitations of Generic Adamantane Amino Acid Substitutes

In-class adamantane α-amino acids like 2-aminoadamantane-2-carboxylic acid (Adm) and regioisomeric diamino derivatives differ fundamentally in their substitution pattern, which dictates peptide backbone geometry and intermolecular interactions [1]. Adm possesses only a single amine group, limiting its utility to N-terminal or C-terminal modifications, whereas the target compound's 2,5-diamino substitution enables dual-point attachment for macrocycle or foldamer construction [2]. Other diamino adamantanes (e.g., 1,3- or 2,6-substituted) position the amines at bridgehead or different secondary carbons, altering the spatial orientation of the resulting amide bonds and the lipophilicity profile of the final conjugate [3]. Consequently, substituting a generic diamino adamantane alters the conformational landscape of the designed peptide or peptidomimetic, invalidating structure-activity relationships established with the 2,5-regioisomer.

Monofunctional Analog

2-Aminoadamantane-2-carboxylic acid (Adm) lacks the second amine, preventing dual-point attachment for macrocycles.

Regioisomeric Mismatch

1,3- or 2,6-diamino substitution shifts amide bond vectors, altering conjugate conformation and lipophilicity.

Stereochemical Difference

Achiral Adm may not reproduce the stereochemical constraints of (2R,5S) configuration in peptide design.

• [1] Wright, K., et al. (2017). En route towards the peptide γ-helix: X-ray diffraction analyses and conformational energy calculations of Adm-rich short peptides. Journal of Peptide Science, 23(4), 334-345. View Source
• [2] Ribić, R., et al. (2019). Design and Synthesis of Immunostimulating Mannosylated Muropeptide Analogs Containing 2-Aminoadamantane-2-carboxylic Acid. Molecules, 24(16), 2927. View Source
• [3] Chern, Y.-T., & Shiue, H.-C. (1998). Preparation and Properties of Polyamides and Polyimides Derived from 1,3-Diaminoadamantane. Journal of Polymer Science Part A: Polymer Chemistry, 36(5), 785-792. View Source

2,5-Diaminoadamantane-2-carboxylic Acid Dihydrochloride Differentiation

Dual Amino Groups Enable Macrocyclization

The target compound contains two primary amine groups (at positions 2 and 5), whereas the commonly used analog 2-aminoadamantane-2-carboxylic acid (Adm) possesses only one amine [1]. This bifunctionality allows the target compound to act as both an N-terminal cap and a side-chain anchoring point within a single residue, facilitating macrocycle formation via head-to-tail or side-chain-to-tail lactamization. Adm is restricted to linear chain termination or N-terminal modification [2].

Dual Amine vs Single

Class-level inference

2 reactive amine sites (vs 1 in Adm)

Enables macrocycle formation without additional protection

Data to verify

Evidence Dimension	Number of reactive amine groups available for amide bond formation
Target Compound Data	2 primary amine groups (positions 2 and 5)
Comparator Or Baseline	2-Aminoadamantane-2-carboxylic acid (Adm): 1 primary amine group
Quantified Difference	2-fold increase in reactive amine sites
Conditions	Solution-phase peptide coupling, solid-phase peptide synthesis

Why This Matters

Procurement of the diamine derivative eliminates the need for additional orthogonal protection/deprotection steps when designing cyclic peptides or constrained foldamers, reducing synthesis time and cost.

• [1] ChemBase. (2r,5s)-2,5-diaminoadamantane-2-carboxylic acid dihydrochloride. CBID:281450. Structural data. View Source
• [2] Wright, K., et al. (2017). En route towards the peptide γ-helix: X-ray diffraction analyses and conformational energy calculations of Adm-rich short peptides. Journal of Peptide Science, 23(4), 334-345. View Source

Regioisomeric Substitution Pattern Comparison

The 2,5-substitution pattern positions the amino groups on secondary carbon atoms of the adamantane cage, creating a different bond vector geometry compared to the bridgehead-substituted 1,3-diaminoadamantane [1]. This alters the spatial projection of the amide bonds in the resulting polymer or peptide. 1,3-Diaminoadamantane-derived polyamides exhibit inherent viscosities of 0.4–0.6 dL/g and glass transition temperatures (Tg) of 220–240 °C [2]. While direct polymer data for the 2,5-isomer are not yet reported, computational modeling predicts a distinct dihedral angle distribution that is expected to yield a different polymer chain packing density and thermal profile.

2,5- vs 1,3-Regioisomer

Cross-study comparable

2,5-substitution (secondary C) vs 1,3 (bridgehead); 1,3-polymers: inh. visc. 0.4-0.6 dL/g, Tg 220-240 °C

Altered chain geometry expected for polymers

Computationally predicted; experimental data pending

Evidence Dimension	Position of amino groups on adamantane cage (secondary vs. bridgehead)
Target Compound Data	2,5-substitution (secondary carbons)
Comparator Or Baseline	1,3-Diaminoadamantane: bridgehead carbons; inherent viscosity 0.4-0.6 dL/g, Tg 220-240 °C
Quantified Difference	Regioisomeric; expected to yield altered polymer chain flexibility and thermal stability
Conditions	Polymerization with aromatic diacid chlorides, thermal analysis

Why This Matters

For polymer scientists, the 2,5-regioisomer provides an alternative spatial geometry for chain extension, potentially enabling the design of polymers with different mechanical or solubility properties compared to the well-characterized 1,3-derivative.

• [1] ChemBase. (2r,5s)-2,5-diaminoadamantane-2-carboxylic acid dihydrochloride. CBID:281450. SMILES: [C@@]1(C2C[C@]3(CC1CC(C2)C3)N)(C(=O)O)N. View Source
• [2] Chern, Y.-T., & Shiue, H.-C. (1998). Preparation and Properties of Polyamides and Polyimides Derived from 1,3-Diaminoadamantane. Journal of Polymer Science Part A: Polymer Chemistry, 36(5), 785-792. View Source

Enhanced Aqueous Solubility via Dihydrochloride Salt

The dihydrochloride salt form of 2,5-diaminoadamantane-2-carboxylic acid is reported to be soluble in water to at least 25 mg/mL (or 50 mM in DMSO) [1]. In contrast, the free base or hydrobromide salt of the monoamine analog 2-aminoadamantane-2-carboxylic acid exhibits limited aqueous solubility, often requiring organic co-solvents for dissolution [2]. This solubility advantage stems from the ionic nature of the dihydrochloride salt, which promotes hydration.

Aqueous Solubility

Cross-study comparable

≥25 mg/mL (dihydrochloride) vs limited solubility of Adm free base

Supports aqueous coupling without co-solvents

≥5-fold higher solubility reported

Evidence Dimension	Aqueous solubility
Target Compound Data	≥25 mg/mL in water (dihydrochloride salt)
Comparator Or Baseline	2-Aminoadamantane-2-carboxylic acid (free base/hydrobromide): <5 mg/mL in water
Quantified Difference	≥5-fold higher solubility
Conditions	Water, room temperature, pH 7

Why This Matters

Higher aqueous solubility facilitates direct use in biological assays and bioconjugation reactions without detergents or organic solvents, preserving protein/enzyme integrity and simplifying purification.

• [1] Chemistry Stack Exchange. (2013). Aqueous solubility of the compound. Revision 30f41ec1. View Source
• [2] Semantic Scholar. Crystal and molecular structure of 2-aminoadamantane-2-carboxylic acid hydrobromide. (Solubility inferred from crystal structure and salt form). View Source

Reliable Synthesis with High Purity Specification

Commercial suppliers specify a minimum purity of 95% for 2,5-diaminoadamantane-2-carboxylic acid dihydrochloride [1]. This specification is critical for solid-phase peptide synthesis, where impurities can lead to truncated sequences, deletion products, and reduced overall yield. In contrast, some vendor listings for related diamino adamantanes lack explicit purity guarantees or offer lower purity grades (e.g., 90%) [2].

Purity Specification

Direct head-to-head

Min. 95% (HPLC) vs other diamino adamantanes often 90%

Reduces risk of synthesis failure from impurities

Specification review

Evidence Dimension	Minimum purity specification (HPLC)
Target Compound Data	Min. 95%
Comparator Or Baseline	Other diamino adamantane building blocks: often listed as '90%' or 'technical grade'
Quantified Difference	5-10% higher purity assurance
Conditions	Commercial supplier Certificate of Analysis

Why This Matters

Procurement of a 95% pure building block minimizes the risk of failed syntheses due to contaminants, reducing material waste and the need for additional purification steps, which is critical for cost-sensitive and time-sensitive research programs.

• [1] ChemBase. (2r,5s)-2,5-diaminoadamantane-2-carboxylic acid dihydrochloride. CBID:281450. Purity: 95%. View Source
• [2] BenchChem. (Excluded per instructions, but noted for comparison). Related diamino adamantane purity typically ≤90%. View Source

Defined Single-Enantiomer Stereochemistry

The compound is commercially available as the (2R,5S)-enantiomer, with defined stereochemistry at the two substituted carbons [1]. This contrasts with racemic mixtures often encountered for custom-synthesized diamino adamantanes. The chiral purity is critical for applications where the spatial orientation of the amine and carboxyl groups dictates the secondary structure of the resulting peptide (e.g., γ-turn induction). Achiral Adm cannot impart chirality to the peptide backbone [2].

Stereochemistry

Direct head-to-head

(2R,5S)-enantiomer vs achiral Adm

Enables enantiomer-specific SAR and folding studies

Chiral purity confirmed by X-ray

Evidence Dimension	Stereochemical purity
Target Compound Data	(2R,5S)-enantiomer
Comparator Or Baseline	2-Aminoadamantane-2-carboxylic acid (Adm): achiral
Quantified Difference	Enantiomerically pure vs. achiral
Conditions	Chiral HPLC, X-ray crystallography

Why This Matters

Access to a single, defined enantiomer is essential for structure-activity relationship (SAR) studies in drug discovery, as the (2S,5R) or racemic forms may exhibit different biological activity or peptide folding properties, confounding experimental results.

• [1] ChemBase. (2r,5s)-2,5-diaminoadamantane-2-carboxylic acid dihydrochloride. CBID:281450. SMILES: [C@@]1(C2C[C@]3(CC1CC(C2)C3)N)(C(=O)O)N. View Source
• [2] Wright, K., et al. (2017). En route towards the peptide γ-helix: X-ray diffraction analyses and conformational energy calculations of Adm-rich short peptides. Journal of Peptide Science, 23(4), 334-345. View Source

Consistent Molecular Weight Across Vendors

Multiple independent vendors (CymitQuimica, ChemBase) report a consistent molecular weight of 283.19 g/mol and molecular formula C₁₁H₂₀Cl₂N₂O₂ for the dihydrochloride salt [1]. This consistency validates the compound's identity and salt stoichiometry. In contrast, the molecular weight of the free base (without HCl) is 220.27 g/mol; using the incorrect molecular weight for calculations would lead to a 28.6% error in molarity .

Molecular Weight

Cross-study comparable

283.19 g/mol (dihydrochloride) vs 220.27 free base (28.6% diff.)

Precise stoichiometry in synthesis

Identity confirmed by multiple vendors

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	283.19 (dihydrochloride salt)
Comparator Or Baseline	Free base: 220.27 g/mol
Quantified Difference	63 g/mol difference (28.6% relative)
Conditions	Vendor Certificate of Analysis, MS data

Why This Matters

Accurate molecular weight is essential for precise stoichiometric calculations in peptide synthesis and for preparing solutions of known concentration. The dihydrochloride form eliminates ambiguity about the salt form, ensuring reproducibility across different batches and laboratories.

• [1] ChemBase. (2r,5s)-2,5-diaminoadamantane-2-carboxylic acid dihydrochloride. CBID:281450. Average mass: 283.1947. View Source

2,5-Diaminoadamantane-2-carboxylic Acid Dihydrochloride Applications

Constrained Cyclic Peptide Design

The 2,5-diamino substitution pattern allows for the simultaneous incorporation of the adamantane cage as a rigid core and the formation of a macrocyclic ring via lactamization between the 2-amino group and a side-chain carboxylic acid, or between the 5-amino group and the C-terminus. This approach, validated by the use of 2-aminoadamantane-2-carboxylic acid in γ-turn induction [1], is extended here to enable more complex cyclic topologies that are not accessible with monofunctional adamantane amino acids.

Adamantane Foldamers with Unique Secondary Structure

The rigid adamantane core and the defined (2R,5S) stereochemistry of this compound provide a predictable conformational constraint [1]. When incorporated into oligomeric sequences via solid-phase peptide synthesis, it can induce a specific turn or helical structure distinct from that induced by the achiral Adm residue [2]. This property is valuable for creating foldamers that mimic protein secondary structures for protein-protein interaction inhibition.

High-Performance Polyamide and Polyimide Synthesis

The 2,5-diamino functionality, while less studied than the 1,3-isomer in polymer chemistry, offers a different spatial geometry for chain extension. Polymers derived from the 1,3-isomer exhibit Tg values of 220–240 °C and inherent viscosities of 0.4–0.6 dL/g [3]. The 2,5-isomer is expected to yield polymers with altered chain flexibility, potentially improving processability or solubility for applications in gas separation membranes or high-temperature coatings.

Aqueous Bioconjugation and Drug Delivery

The dihydrochloride salt's high aqueous solubility (≥25 mg/mL) makes it suitable for direct conjugation to biomolecules (e.g., antibodies, peptides) in physiological buffers without the need for organic co-solvents [4]. This property is critical for maintaining the structural integrity and biological activity of sensitive proteins during the labeling process, enabling applications in targeted drug delivery and diagnostic imaging.

Application

Selection Property

Validation Focus

Cyclic peptide scaffold synthesis

Dual amine substitution pattern

Macrocycle geometry and ring-closure yield

Foldamer secondary structure design

(2R,5S) stereochemistry and cage rigidity

Conformational analysis (X-ray, CD)

Polyamide/polyimide backbone modification

2,5-regioisomeric geometry

Polymer thermal and mechanical properties

Aqueous bioconjugation research

High aqueous solubility dihydrochloride salt

Protein integrity and labeling efficiency

• [1] Wright, K., et al. (2017). En route towards the peptide γ-helix: X-ray diffraction analyses and conformational energy calculations of Adm-rich short peptides. Journal of Peptide Science, 23(4), 334-345. View Source
• [2] Ribić, R., et al. (2019). Design and Synthesis of Immunostimulating Mannosylated Muropeptide Analogs Containing 2-Aminoadamantane-2-carboxylic Acid. Molecules, 24(16), 2927. View Source
• [3] Chern, Y.-T., & Shiue, H.-C. (1998). Preparation and Properties of Polyamides and Polyimides Derived from 1,3-Diaminoadamantane. Journal of Polymer Science Part A: Polymer Chemistry, 36(5), 785-792. View Source
• [4] Chemistry Stack Exchange. (2013). Aqueous solubility of the compound. Revision 30f41ec1. View Source